Cas no 77181-66-9 (5-(2-Oxopropyl)uridine)

• Product Name: 5-(2-Oxopropyl)uridine
• CAS No: 77181-66-9
• MF: C₁₂H₁₆N₂O₇
• MW: 300.264643669128
• CID: 2844615
• PubChem ID: 66623225
• Update Time: 2025-04-21

5-(2-Oxopropyl)uridine Chemical and Physical Properties

Names and Identifiers

• DTXSID20735463
• 77181-66-9
• 5-(2-Oxopropyl)uridine
• SCHEMBL214639

• Inchi： 1S/C12H16N2O7/c1-5(16)2-6-3-14(12(20)13-10(6)19)11-9(18)8(17)7(4-15)21-11/h3,7-9,11,15,17-18H,2,4H2,1H3,(H,13,19,20)/t7-,8-,9-,11-/m1/s1
• InChI Key： NEOJKYRRLHDYII-TURQNECASA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC(C(CC(C)=O)=C1)=O)=O)O)O

Computed Properties

• Exact Mass: 300.09575085g/mol
• Monoisotopic Mass: 300.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides